Cas no 1555384-24-1 (6-tert-butylpyrimidine-4-carboxylic acid)

• Product Name: 6-tert-butylpyrimidine-4-carboxylic acid
• CAS No: 1555384-24-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5367281
• PubChem ID: 83816907
• Update Time: 2025-05-20

6-tert-butylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(1,1-dimethylethyl)-
• 6-tert-butylpyrimidine-4-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-9(2,3)7-4-6(8(12)13)10-5-11-7/h4-5H,1-3H3,(H,12,13)
• InChI Key： XSKQLRQPUOKXMP-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)(C)C)=CC(C(O)=O)=N1

Additional information on 6-tert-butylpyrimidine-4-carboxylic acid

Comprehensive Overview of 6-tert-butylpyrimidine-4-carboxylic acid (CAS No. 1555384-24-1): Properties, Applications, and Industry Insights

6-tert-butylpyrimidine-4-carboxylic acid (CAS No. 1555384-24-1) is a specialized organic compound belonging to the pyrimidine carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The presence of both a tert-butyl group and a carboxylic acid moiety on the pyrimidine ring makes it a valuable intermediate for synthesizing more complex molecules. Researchers frequently search for terms like "6-tert-butylpyrimidine-4-carboxylic acid synthesis", "CAS 1555384-24-1 applications", and "pyrimidine derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular formula is C₉H₁₂N₂O₂, with a molecular weight of 180.21 g/mol. Its pyrimidine core is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs targeting kinases, enzymes, and receptors. Recent trends in AI-assisted drug design have highlighted the importance of such heterocyclic building blocks, as they enable rapid exploration of chemical space. Questions like "How to purify 6-tert-butylpyrimidine-4-carboxylic acid?" or "Solubility of CAS 1555384-24-1 in organic solvents" are commonly encountered in laboratory settings, emphasizing the practical considerations when working with this compound.

In pharmaceutical applications, 6-tert-butylpyrimidine-4-carboxylic acid serves as a key precursor for developing small molecule inhibitors, particularly in oncology and inflammation research. The tert-butyl group enhances metabolic stability, while the carboxylic acid allows for further derivatization through amide coupling or esterification. Industry professionals often investigate "Structure-activity relationship of pyrimidine carboxylic acids" and "Scale-up synthesis of CAS 1555384-24-1", indicating its transition from discovery to development phases.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for tailor-made heterocycles in modern drug discovery. The rise of fragment-based drug design and click chemistry approaches has increased the need for structurally diverse pyrimidine derivatives. Searches for "6-tert-butylpyrimidine-4-carboxylic acid suppliers" and "Custom synthesis of pyrimidine carboxylic acids" have shown steady growth, reflecting market demand. Analytical data including HPLC purity, NMR spectra, and mass spectrometry characterization are crucial quality parameters that researchers evaluate.

Environmental and regulatory aspects of 6-tert-butylpyrimidine-4-carboxylic acid have also become important discussion points. With increasing focus on green chemistry principles, researchers explore "Sustainable synthesis routes for CAS 1555384-24-1" and "Biodegradability of pyrimidine derivatives". The compound's stability under various pH conditions and its photodegradation profile are frequently studied parameters, especially for agrochemical applications where environmental persistence is a concern.

Technological advancements in high-throughput screening and combinatorial chemistry have further elevated the importance of this compound class. The ability to rapidly generate diverse analogs from 6-tert-butylpyrimidine-4-carboxylic acid makes it valuable for lead optimization campaigns. Common queries such as "Patent landscape for pyrimidine-4-carboxylic acid derivatives" and "Bioisosteres of 6-tert-butylpyrimidine" demonstrate the intellectual property considerations surrounding its use.

In material science applications, the compound's potential extends beyond life sciences. Its conjugated system and ability to coordinate with metals make it interesting for developing organic electronic materials and metal-organic frameworks (MOFs). Researchers investigating "Pyrimidine-based semiconductors" or "Coordination chemistry of CAS 1555384-24-1" contribute to this emerging application area.

Quality control of 6-tert-butylpyrimidine-4-carboxylic acid remains a critical topic, with analytical chemists focusing on "HPLC methods for pyrimidine carboxylic acid analysis" and "Spectroscopic characterization techniques". The compound's stability under storage conditions, particularly regarding polymorphism and hydrate formation, are frequently discussed in pharmaceutical development forums.

The future outlook for 6-tert-butylpyrimidine-4-carboxylic acid appears promising, with ongoing research exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. As the chemical industry moves toward more structure-driven design, the demand for well-characterized building blocks like this pyrimidine derivative will likely increase, making comprehensive understanding of its properties and applications more valuable than ever.